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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

Cat. No.: B15548377

An In-depth Technical Guide to Benzyltrimethylammonium Tribromide (CAS 111865-47-5)

Introduction

Benzyltrimethylammonium tribromide (BTMABT3), with CAS number 111865-47-5, is a
guaternary ammonium salt that has emerged as a versatile and highly effective reagent in
modern organic synthesis.[1][2] It is recognized for its role as a solid, stable, and easily
handleable brominating and oxidizing agent, serving as a safer and more convenient
alternative to hazardous liquid bromine.[3][4] This compound is particularly valued for its ability
to perform selective bromination on a wide range of substrates, including aromatic compounds,
ketones, and alkenes.[1][5][6] Its applications extend to the pharmaceutical industry for the
synthesis of active pharmaceutical ingredients (APIs), materials science for creating flame
retardants, and as a phase-transfer catalyst, enhancing reaction rates and yields.[1][2]

Chemical and Physical Properties

BTMABTrs is typically an orange to dark yellow crystalline powder.[2][4] It is highly soluble in
polar solvents such as water, methanol, and ethanol.[1] Its solid nature allows for accurate
weighing and stoichiometric control in reactions, which is a significant advantage over
elemental bromine.[3]

Table 1: Physical and Chemical Properties of Benzyltrimethylammonium Tribromide
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Property Value References

CAS Number 111865-47-5 [11[2][7][8]

Molecular Formula C10H16NBr3 [2][7]

Molecular Weight 389.95 - 389.96 g/mol [21[71[9][10]
Orange to dark yellow

Appearance , [2][4][11]
crystalline powder

Melting Point 99-105 °C [2][4]18][12]

N Highly soluble in water,

Solubility [1]
methanol, ethanol

Purity (Assay) 97% to 101% [21[8][11][12]

| Synonyms | BTMABT3, Benzyl trimethyl ammonium tribromide, N-Benzyl-N,N,N-

trimethylammonium tribromide |[1][2] |

Synthesis and Experimental Protocols
Synthesis of Benzyltrimethylammonium Tribromide

BTMABr3 can be synthesized in good yield via the reaction of benzyltrimethylammonium

chloride with sodium bromate and hydrobromic acid in an aqueous solution.[4][5][13] An

alternative method involves the direct reaction of benzyltrimethylammonium chloride with

bromine in dichloromethane.[13]
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Caption: Synthesis workflow for Benzyltrimethylammonium Tribromide.

Detailed Experimental Protocol: A detailed protocol for the synthesis of BTMABTs is described
by Kajigaeshi et al.[5][13]

Dissolve benzyltrimethylammonium chloride and sodium bromate in water.

Add hydrobromic acid to the aqueous solution.

The reaction proceeds to form Benzyltrimethylammonium tribromide, which precipitates
out of the solution.

The resulting solid is then isolated, typically by filtration, washed, and dried.

Applications in Organic Synthesis

BTMABTr3 is a multifunctional reagent, primarily used as a brominating agent and a mild
oxidizing agent.[4]
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Brominating Agent

As a brominating agent, BTMABT3 offers high efficiency and selectivity, making it an ideal
substitute for highly toxic liquid bromine.[4] It is effective for the bromination of aromatic
compounds, a-bromination of ketones, and the addition to alkenes.[4][5]

Benzyltrimethylammonium
Tribromide (BTMABr3)

Ke Applicatio}\; \
Aromatic Bromination a-Bromination Alkene & Alkyne Mild Oxidation Hofmann Degradation Phase-Transfer
(Phenols, Anilines, Arenes) of Ketones Bromination (Alcohols, Sulfides) & N-Bromination Catalysis

Click to download full resolution via product page
Caption: Overview of BTMABTrs applications in organic synthesis.

Experimental Protocol: Dibromination of Acetyl Derivatives[13] This protocol describes the
synthesis of dibromoacetyl derivatives from acetyl compounds.

o Dissolve the acetyl derivative (e.g., acetophenone) in a dichloromethane-methanol solvent
mixture.

e Add double the molar quantity of BTMABTs to the solution at room temperature.

 Stir the mixture for 2-7 hours until the orange color of the BTMABr3 disappears, indicating
the reaction is complete.

« Distill the solvent from the reaction mixture.
» Extract the resulting precipitate with a suitable solvent like ether.

o Dry the ether layer with a drying agent (e.g., magnesium sulfate) and evaporate it in vacuo to
yield the dibromoacetyl product.
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Experimental Protocol: N-Bromination of Amides[14] This method is used for the facile
synthesis of N-bromoamides.

e Prepare a stirred solution of sodium hydroxide in ice-cooled water (20 mL).

e Over 30 minutes, add finely powdered BTMABTr3 (5 mmol) to the cold aqueous suspension.
e Add the amide (5 mmol) to the mixture.

« Stir the reaction mixture for 4 hours under the same ice-cooled conditions.

e The N-bromoamide product precipitates from the solution.

 Filter the precipitate, wash it successively with cold dilute aqueous acetic acid, and dry to
yield the final product.

Selectivity in Aromatic Bromination: BTMABrs demonstrates excellent selectivity in the
bromination of activated aromatic compounds like phenols and anilines.[6] By controlling the
molar ratio of BTMABTs to the substrate in a dichloromethane-methanol solvent system, one
can achieve high yields of mono-, di-, or tri-brominated products.[6] This level of control is
difficult to achieve with other brominating agents.[6] For benzylic bromination, the reaction is
typically carried out in refluxing benzene with a radical initiator like AIBN.[5]

Oxidizing Agent

BTMABTs also functions as a mild oxidizing agent. It has been successfully used for the
oxidation of sulfides to sulfoxides, as well as the oxidation of aldehydes, diols, and alcohols.[3]

Safety and Handling

BTMABTs is considered a hazardous substance and requires careful handling. It is classified as
a skin, eye, and respiratory irritant.[7][8] Appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a dust mask, should always be worn.[8][15]

Table 2: Safety and Handling Information for Benzyltrimethylammonium Tribromide |
Category | Information | References | | :--- | :--- | :--- | | GHS Hazard Statements | H315: Causes
skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation. |[7][8] |
| GHS Precautionary Statements | P261: Avoid breathing dust.P280: Wear protective
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gloves/eye protection.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338:
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. |[7][8] | | Personal Protective Equipment | Dust mask (type
N95 US), safety glasses/eyeshields, chemical-resistant gloves. |[8][15] | | Storage Conditions |
Store at room temperature in a cool, dry, well-ventilated place.[2][15] Keep container tightly
closed.[15] Store under an inert atmosphere.[7] Protect from light and moisture (hygroscopic).
[16][17][18] | | Fire Fighting Measures | Use water spray, alcohol-resistant foam, dry chemical,
or carbon dioxide. Wear a self-contained breathing apparatus. |[[7] | | Accidental Release | Use
personal protective equipment. Avoid dust formation. Sweep up and shovel into a suitable
closed container for disposal. Do not let the product enter drains. |[7][17] |

Conclusion

Benzyltrimethylammonium tribromide is a valuable and versatile reagent in organic
chemistry. Its stability, ease of handling, and high selectivity make it a superior alternative to
liquid bromine for a variety of transformations.[3][6] For researchers, scientists, and drug
development professionals, BTMABT3 offers an efficient tool for the synthesis of complex
molecules, particularly in the bromination of sensitive substrates and the oxidation of various
functional groups.[1][2][3] Proper adherence to safety and handling protocols is essential when
working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


http://www.angenechemical.com/sds/111865-47-5.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/376426
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-tribromide
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-tribromide
https://www.scbt.com/p/benzyltrimethylammonium-tribromide-111865-47-5
https://www.ottokemi.com/specsheet/benzyltrimethylammonium-tribromide-97-b-2228.aspx
https://www.chemsrc.com/en/cas/111865-47-5_742814.html
https://academic.oup.com/bcsj/article-pdf/60/7/2667/55722280/bcsj.60.2667.pdf
https://pubs.rsc.org/en/content/articlelanding/1989/p1/p19890001702/unauth
https://pubs.rsc.org/en/content/articlelanding/1989/p1/p19890001702/unauth
https://pubs.rsc.org/en/content/articlelanding/1989/p1/p19890001702/unauth
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.nbinno.com/article/other-organic-chemicals/benzyltrimethylammonium-tribromide-brominating-properties-synthesis-oc
https://www.chemicalbook.com/msds/benzyltrimethylammonium-tribromide.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB24470&PLANT=d__ALF
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-cas-number-111865-47-5
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-cas-number-111865-47-5
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-cas-number-111865-47-5
https://www.benchchem.com/product/b15548377#benzyltrimethylammonium-tribromide-cas-number-111865-47-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

